Cas no 162259-77-0 (Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride)

• Product Name: Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride
• CAS No: 162259-77-0
• MF: C₃₀H₂₄Cl₂SiZr
• MW: 574.727066040039
• CID: 65642
• PubChem ID: 91865287
• Update Time: 2025-08-02

Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride Chemical and Physical Properties

Names and Identifiers

• Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride
• cyclopenta-1,3-diene,diphenyl-λ³-silane,9H-fluoren-9-ide,zirconium(4+),dichloride
• Diphenylsilanediyl(9-fluorenyl)(cyclopentadienyl)zirconium dichloride
• Diphenylsilylene(cyclopentadienyl)(fluorenyl)zirconium dichloride
• Zirconium,dichloro[(h5-2,4-cyclopentadien-1-ylidene)(diphenylsilylene)[(4a,4b,8a,9,9a-h)-9H-fluoren-9-ylidene]]
• Zirconium,dichloro[h10-2,4-cyclopentadien-1-ylidene(diphenylsilylene)-9H-fluoren-9-ylidene]-(9CI)
• Diphenylsilyl(cyclopentadienyl)(9- fluorenyl)zirconium dichloride
• cyclopenta-1,3-diene,diphenyl-λ3-silane,9H-fluoren-9-ide,zirconium(4+),dichloride
• cyclopentyl-fluoren-9-yl-diphenylsilane;dichlorozirconium
• SCHEMBL978765
• Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconiumdichloride
• Zirconium, dichloro[(eta5-2,4-cyclopentadien-1-ylidene)(diphenylsilylene)[(4a,4b,8a,9,9a-eta)-9H-fluoren-9-ylidene]]-
• 162259-77-0

• Inchi： 1S/C13H9.C12H10Si.C5H5.2ClH.Zr/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-2-4-5-3-1;;;/h1-9H;1-10H;1-3H,4H2;2*1H;/q-1;;-1;;;+4/p-2
• InChI Key： QPGHZKNDUWJADN-UHFFFAOYSA-L
• SMILES： [Zr+4].[Cl-].[Cl-].[Si](C1C=CC=CC=1)C1C=CC=CC=1.[CH-]1C2C=CC=CC=2C2C=CC=CC1=2.[C-]1=CC=CC1 |^4:3|

Computed Properties

• Exact Mass: 569.99100
• Monoisotopic Mass: 572.007131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 6.51740

Additional information on Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride

Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride: A Comprehensive Overview

The compound with CAS No. 162259-77-0, known as Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride, is a highly specialized metal-organic compound that has garnered significant attention in the fields of organometallic chemistry and materials science. This compound is notable for its unique structure, which combines a zirconium center with a diphenylsilyl group, a cyclopentadienyl ligand, and a 9-fluorenyl group. The combination of these ligands imparts distinctive electronic and steric properties to the compound, making it a valuable tool in various chemical reactions and applications.

Recent studies have highlighted the potential of Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride in catalytic processes, particularly in olefin polymerization and olefin metathesis reactions. The zirconium center plays a critical role in stabilizing the transition states of these reactions, while the bulky 9-fluorenyl group provides steric hindrance that enhances selectivity. This makes the compound an ideal candidate for producing high-performance polymers with tailored properties. For instance, researchers have demonstrated its effectiveness in synthesizing polyethylene with controlled molecular weight distributions, which is crucial for applications in packaging and industrial manufacturing.

One of the key advantages of Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride lies in its ability to operate under mild reaction conditions. Unlike traditional catalyst systems that often require high temperatures or pressures, this compound can facilitate reactions at relatively lower temperatures, reducing energy consumption and enhancing process efficiency. This feature has made it a preferred choice in green chemistry initiatives, where minimizing environmental impact is a priority.

Moreover, the electronic properties of Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride have been leveraged in advanced materials synthesis. For example, recent research has explored its use in the production of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them suitable for gas storage, catalysis, and sensing applications. The silyl group within the compound contributes to its hydrophobicity, which is advantageous for applications requiring water resistance or selective adsorption.

In terms of synthesis, Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride is typically prepared through a multi-step process involving organometallic intermediates. The reaction sequence often begins with the preparation of zirconium tetrachloride, which is subsequently reacted with cyclopentadiene and diphenylsilane derivatives under controlled conditions. The final product is purified through chromatographic techniques to ensure high purity and stability.

Despite its numerous advantages, the application of Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride is not without challenges. One major consideration is its sensitivity to moisture and oxygen, which necessitates careful handling under inert conditions. Additionally, while its steric bulk provides selectivity in certain reactions, it can also limit its versatility in more complex reaction systems.

Looking ahead, ongoing research aims to further optimize the properties of Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride by modifying its ligands or incorporating additional functional groups. Such modifications could expand its applicability into new areas such as drug delivery systems or electronic materials. Furthermore, efforts are being made to enhance its stability under harsher reaction conditions, enabling its use in a broader range of industrial processes.

In conclusion, Diphenylsilyl(cyclopentadienyl)(9-fluorenyl)zirconium dichloride represents a cutting-edge advancement in organometallic chemistry with promising potential across multiple disciplines. Its unique combination of electronic and steric properties positions it as a valuable tool for addressing current challenges in catalysis, polymer synthesis, and materials science. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in both academic and industrial settings.